Cas no 883546-38-1 (3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid)

• Product Name: 3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid
• CAS No: 883546-38-1
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD06805563
• CID: 3060404
• PubChem ID: 6504221
• Update Time: 2025-04-21

3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxy-phenyl)-isoxazole-5-carboxylic acid
• AKOS000302058
• EN300-92709
• 5-isoxazolecarboxylic acid, 3-(3-methoxyphenyl)-
• LS-03309
• Z369737708
• MFCD06805563
• 3-(3-methoxyphenyl)isoxazole-5-carboxylicacid
• G28395
• BRD-K06910929-001-01-5
• 3-(3-METHOXYPHENYL)-5-ISOXAZOLECARBOXYLIC ACID
• 3-(3-methoxyphenyl)isoxazole-5-carboxylic acid
• BBL040325
• STK350175
• 3-(3-methoxyphenyl)-1,2-oxazole-5-carboxylic acid
• ALBB-009877
• 883546-38-1
• 865-763-1
• 3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid

• MDL： MFCD06805563
• Inchi： 1S/C11H9NO4/c1-15-8-4-2-3-7(5-8)9-6-10(11(13)14)16-12-9/h2-6H,1H3,(H,13,14)
• InChI Key： OTKLXXDOCKHVEX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2C=CC=C(C=2)OC)=N1

Computed Properties

• Exact Mass: 219.05315777g/mol
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 452.0±35.0 °C at 760 mmHg
• Flash Point: 133.7±22.6 °C

3-(3-methoxyphenyl)isoxazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles